Cas no 24672-29-5 (1,4-Benzenediol, 2-(methylsulfonyl)-)

• Product Name: 1,4-Benzenediol, 2-(methylsulfonyl)-
• CAS No: 24672-29-5
• MF: C₇H₈O₄S
• MW: 188.201021194458
• CID: 1417952
• Update Time: 2024-08-15

1,4-Benzenediol, 2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-(methylsulfonyl)-

• Inchi： 1S/C7H8O4S/c1-12(10,11)7-4-5(8)2-3-6(7)9/h2-4,8-9H,1H3
• InChI Key： MBRMYZHVEXFNCU-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(O)C=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 188.01434

Experimental Properties

• Density: 1.469±0.06 g/cm3(Predicted)
• Melting Point: 139-142 °C
• Boiling Point: 472.7±45.0 °C(Predicted)
• PSA: 74.6
• pka: 7.41±0.43(Predicted)